Cas no 1228188-14-4 (3-Ethoxy-6-methylpyridine-2-carboxylic acid)

3-Ethoxy-6-methylpyridine-2-carboxylic acid is a heterocyclic compound featuring a pyridine core substituted with an ethoxy group at the 3-position and a methyl group at the 6-position, along with a carboxylic acid functionality at the 2-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The ethoxy and methyl substituents enhance steric and electronic properties, facilitating selective reactivity in coupling and functionalization reactions. Its carboxylic acid group allows for further derivatization, making it valuable for constructing complex molecules. The compound’s stability and well-defined reactivity profile contribute to its utility in research and industrial settings.

3-Ethoxy-6-methylpyridine-2-carboxylic acid structure

1228188-14-4 structure

Product Name:3-Ethoxy-6-methylpyridine-2-carboxylic acid

CAS No:1228188-14-4

MF:C₉H₁₁NO₃

MW:181.188542604446

CID:2113629

PubChem ID:22923857

Update Time:2025-06-07

3-Ethoxy-6-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-ethoxy-6-methylpicolinic acid
- 3-ethoxy-6-methylpyridine-2-carboxylic acid
- XUYJQZIULVDUOP-UHFFFAOYSA-N
- NE60819
- 2-Pyridinecarboxylic acid, 3-ethoxy-6-methyl-
- 3-(ethyloxy)-6-methyl-2-pyridinecarboxylic acid
- Z1815157424
- 3-Ethoxy-6-methylpyridine-2-carboxylic acid
- Inchi： 1S/C9H11NO3/c1-3-13-7-5-4-6(2)10-8(7)9(11)12/h4-5H,3H2,1-2H3,(H,11,12)
- InChI Key： XUYJQZIULVDUOP-UHFFFAOYSA-N
- SMILES： O(CC)C1=CC=C(C)N=C1C(=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 184
Topological Polar Surface Area: 59.4

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 323.6±37.0 °C at 760 mmHg
Flash Point: 149.5±26.5 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Ethoxy-6-methylpyridine-2-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Ethoxy-6-methylpyridine-2-carboxylic acid Pricemore >>

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